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CAS No.: 73024-96-1

Cat. No.: B1193965

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of

cholesteryl lignocerate, a cholesteryl ester of significant interest in various research fields,

particularly in the study of lipid metabolism and related disorders. This document collates

available data on its fundamental physical characteristics, outlines detailed experimental

methodologies for their determination, and presents its known biological role in a metabolic

context. All quantitative data are summarized in structured tables for ease of reference and

comparison. Furthermore, key experimental workflows and its metabolic pathway are visualized

using Graphviz diagrams to facilitate a deeper understanding of its behavior and function.

Introduction
Cholesteryl lignocerate is a cholesterol ester formed from the esterification of cholesterol with

lignoceric acid, a saturated fatty acid with a 24-carbon chain (C24:0). As a member of the long-

chain cholesteryl ester family, its physical properties are largely dictated by its high molecular

weight and the nature of its long, saturated acyl chain. Understanding these properties is
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crucial for researchers in fields such as biochemistry, cell biology, and pharmacology, especially

in the context of lipid storage diseases and the development of therapeutic interventions. This

guide aims to provide a detailed technical resource on the physical characteristics of

cholesteryl lignocerate.

Chemical and Physical Properties
Cholesteryl lignocerate is a white, crystalline solid at room temperature. Its fundamental

chemical and physical properties are summarized in the tables below.

Table 1: General and Chemical Properties of Cholesteryl
Lignocerate

Property Value Source(s)

Synonyms
Cholesteryl tetracosanoate,

CE(24:0)
[1]

CAS Number 73024-96-1 [1]

Molecular Formula C₅₁H₉₂O₂

Molecular Weight 737.28 g/mol

Table 2: Thermophysical Properties of Cholesteryl
Lignocerate
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Property Value Notes Source(s)

Melting Point
~85-90 °C

(extrapolated)

The melting points of

long-chain saturated

cholesteryl esters

(C13 to C24) form an

isostructural series

with a generally

increasing trend with

chain length. The

value for cholesteryl

lignocerate is

extrapolated from this

trend.

[2]

Boiling Point
Decomposes before

boiling

Due to its high

molecular weight and

complex structure,

cholesteryl lignocerate

is expected to

decompose at

elevated temperatures

rather than exhibiting

a distinct boiling point.

Crystalline Structure
Bimolecular layered

type

Crystals of long-chain

saturated cholesteryl

esters from C13 to

C24 belong to an

isostructural series of

the bimolecular

layered type.

[2]

Mesophase Behavior Does not typically

exhibit liquid

crystalline phases

Fully saturated

cholesteryl esters,

such as cholesteryl

lignocerate, generally

do not form liquid

crystalline

[2][3]
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(mesophase) states

and transition directly

from a crystalline solid

to an isotropic liquid

upon heating.

Table 3: Solubility Profile of Cholesteryl Lignocerate
Solvent Solubility Notes Source(s)

Chloroform Soluble

Cholesteryl esters are

generally soluble in

chlorinated

hydrocarbons.

[4][5][6]

Hexane Soluble

As a nonpolar solvent,

hexane is expected to

dissolve the nonpolar

cholesteryl

lignocerate.

[7]

Ethanol
Sparingly soluble to

insoluble

The polarity of ethanol

limits its ability to

dissolve the highly

nonpolar cholesteryl

lignocerate.

[8]

Water Insoluble

Due to its large

hydrophobic sterol

and acyl components,

cholesteryl lignocerate

is practically insoluble

in water.

Experimental Protocols
The following sections detail the methodologies for key experiments used to characterize the

physical properties of cholesteryl lignocerate.
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Synthesis and Purification of Cholesteryl Lignocerate
A general protocol for the synthesis of long-chain cholesteryl esters can be adapted for

cholesteryl lignocerate.

Experimental Workflow: Synthesis of Cholesteryl Lignocerate

Workflow for Cholesteryl Lignocerate Synthesis

Cholesterol

Esterification
(e.g., using a carbodiimide coupling agent like DCC in an inert solvent such as dichloromethane)

Lignoceric Acid

Reaction Mixture

Purification
(e.g., column chromatography on silica gel with a hexane/ethyl acetate gradient)

Pure Cholesteryl Lignocerate

Characterization
(e.g., TLC, NMR, Mass Spectrometry)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of cholesteryl lignocerate.
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Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a highly sensitive technique for determining the

thermodynamic properties of thermally induced transitions, such as melting.[9][10]

Methodology:

Sample Preparation: Accurately weigh 2-5 mg of purified cholesteryl lignocerate into an

aluminum DSC pan.

Reference Pan: Prepare an empty, hermetically sealed aluminum pan as a reference.

Instrumentation: Place the sample and reference pans into the DSC instrument.

Thermal Program:

Equilibrate the sample at a low temperature (e.g., 25 °C).

Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature well above the

expected melting point (e.g., 120 °C).

Hold the sample at the high temperature for a few minutes to ensure complete melting.

Cool the sample back to the initial temperature at a controlled rate.

A second heating scan is often performed to observe the behavior of the recrystallized

sample.

Data Analysis: The melting point is determined as the peak temperature of the endothermic

transition in the DSC thermogram. The enthalpy of fusion can be calculated from the area

under the melting peak.

Experimental Workflow: DSC Analysis
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Workflow for DSC Analysis of Cholesteryl Lignocerate

Sample Preparation
(2-5 mg in aluminum pan)

Instrument Setup
(Place sample and reference pans in DSC)

Heating Scan
(e.g., 5-10 °C/min)

Cooling Scan

Second Heating Scan

Data Analysis
(Determine melting point and enthalpy)

Click to download full resolution via product page

Caption: A typical workflow for analyzing the melting behavior of cholesteryl lignocerate using

DSC.

Crystalline Structure Analysis by Powder X-ray
Diffraction (PXRD)
Powder X-ray Diffraction is a non-destructive technique used to characterize the crystalline

structure of a solid material.[11][12]

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1193965/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-cholesteryl-lignocerate
https://www.benchchem.com/product/b1193965/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-cholesteryl-lignocerate
https://www.mcgill.ca/mc2/files/mc2/pxrd_protocol-sop.pdf
https://experiments.springernature.com/techniques/x-ray-diffraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Finely grind the purified cholesteryl lignocerate into a homogenous

powder using a mortar and pestle.

Sample Mounting: Mount the powdered sample onto a low-background sample holder.

Ensure the sample surface is flat and level with the holder.

Instrumentation: Place the sample holder into the powder X-ray diffractometer.

Data Collection:

Set the X-ray source (e.g., Cu Kα radiation).

Scan the sample over a range of 2θ angles (e.g., 2° to 40°) with a defined step size and

dwell time.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, provides

information about the crystalline phases present and their lattice parameters.

Experimental Workflow: Powder XRD Analysis
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Workflow for Powder XRD Analysis of Cholesteryl Lignocerate

Sample Preparation
(Grind to a fine powder)

Sample Mounting
(On a low-background holder)

Instrument Setup
(Place sample in diffractometer)

Data Collection
(Scan over a 2θ range)

Data Analysis
(Analyze diffraction pattern)

Click to download full resolution via product page

Caption: A standard workflow for the analysis of the crystalline structure of cholesteryl
lignocerate via PXRD.

Biological Context and Metabolic Pathway
Cholesteryl esters with very long-chain fatty acids, such as cholesteryl lignocerate, are

known to accumulate in the metabolic disorder adrenoleukodystrophy (ALD).[13] The

hydrolysis of cholesteryl lignocerate is an important step in its metabolism and is carried out

by the enzyme acid lipase.[13] Deficiencies in this enzyme lead to the accumulation of

cholesteryl esters in lysosomes, as seen in cholesteryl ester storage disease and Wolman

disease.[13]

Metabolic Pathway: Hydrolysis of Cholesteryl Lignocerate
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Metabolic Hydrolysis of Cholesteryl Lignocerate

Cholesteryl Lignocerate
(in Lysosome)

Acid Lipase

Hydrolysis

Accumulation in
Adrenoleukodystrophy,

Cholesteryl Ester Storage Disease,
Wolman Disease

Deficient Hydrolysis Leads To

Cholesterol Lignoceric Acid

Click to download full resolution via product page

Caption: The enzymatic hydrolysis of cholesteryl lignocerate and its implication in metabolic

disorders.

Conclusion
This technical guide has provided a detailed summary of the known physical properties of

cholesteryl lignocerate, along with standardized protocols for their experimental

determination. The data presented, including its high melting point and nonpolar solubility, are

consistent with its structure as a long-chain saturated cholesteryl ester. The elucidation of its

role in certain metabolic diseases highlights the importance of understanding its physical and

biochemical behavior. The information and methodologies contained within this document are

intended to serve as a valuable resource for researchers and professionals working with this

and related lipid molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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